Cas no 1323-42-8 (Glycerol monohydroxystearate)

• Product Name: Glycerol monohydroxystearate
• CAS No: 1323-42-8
• MF: C₂₁H₄₂O₅
• MW: 374.555187702179
• CID: 138988
• PubChem ID: 102606
• Update Time: 2025-04-19

Glycerol monohydroxystearate Chemical and Physical Properties

Names and Identifiers

• Glycerol monohydroxystearate
• 1,3-dihydroxypropan-2-yl 2-hydroxyoctadecanoate
• ACETICACID, 2,2'-OXYBIS-, DIOCTYL ESTER (9CI)
• 1,3-dihydroxy-2-propanyl 2-hydroxyoctadecanoate
• EINECS 215-355-9
• Octadecanoic acid,hydroxy-,monoester with 1,2,3-propanetriol
• Stearic acid,hydroxy-,monoester with glycerol
• GLYCERYL HYDROXYSTEARATE
• GLYCERYL MONO-12-HYDROXYSTEARATE
• Hydroxystearic acid monoester with glycerol
• hydroxyoctadecanoic acid, monoester with glycerol
• 1323-42-8
• Octadecanoic acid, hydroxy-, monoester with 1,2,3-propanetriol
• SCHEMBL228284
• Hydroxystearic acid, monoester with glycerol
• NS00013701
• UNII-UJ6CAW9YNV
• Stearic acid, hydroxy-, monoester with glycerol
• UJ6CAW9YNV

• Inchi： 1S/C21H42O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(24)21(25)26-19(17-22)18-23/h19-20,22-24H,2-18H2,1H3
• InChI Key： YIDBZTKQBSDQDX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC(CO)CO)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 374.30300
• Monoisotopic Mass: 374.303224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 20
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 6.5

Experimental Properties

• Color/Form: White or light yellow powder
• Density: 1.007
• Boiling Point: 520.5 °C at 760 mmHg
• Flash Point: 168.9 °C
• Refractive Index: 1.479
• PSA: 86.99000
• LogP: 4.11510